![molecular formula C11H15FN2OS B5019329 N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea CAS No. 55409-89-7](/img/structure/B5019329.png)
N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea, also known as NS-102, is a chemical compound that has been studied for its potential therapeutic applications in various neurological disorders.
Mechanism of Action
N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea is a selective inhibitor of the NR2B subunit of the N-methyl-D-aspartate (NMDA) receptor. The NMDA receptor is a glutamate receptor that plays a critical role in synaptic plasticity and learning and memory. The NR2B subunit is particularly important in mediating the excitotoxicity that occurs in neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have neuroprotective effects in various in vitro and in vivo models of neurological disorders. It can reduce neuronal cell death, improve synaptic plasticity, and enhance functional recovery. This compound has also been shown to have anti-inflammatory effects, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea is a highly selective inhibitor of the NR2B subunit, which makes it a valuable tool for studying the role of this subunit in neurological disorders. However, this compound is not without its limitations. It has poor water solubility, which can make it difficult to administer in vivo. Additionally, this compound has a relatively short half-life, which may limit its effectiveness in some applications.
Future Directions
There are several potential future directions for N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea research. One area of interest is the use of this compound in combination with other drugs or therapies to enhance its neuroprotective effects. Another area of interest is the development of more water-soluble analogs of this compound to improve its in vivo efficacy. Additionally, further studies are needed to elucidate the long-term effects of this compound and its potential for clinical applications.
Synthesis Methods
The synthesis of N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea involves the reaction of 3-fluoroaniline with 3-methoxypropylisothiocyanate in the presence of a base. The resulting product is then purified through recrystallization to yield this compound in high purity.
Scientific Research Applications
N-(3-fluorophenyl)-N'-(3-methoxypropyl)thiourea has been extensively studied for its potential therapeutic applications in various neurological disorders, including stroke, traumatic brain injury, and spinal cord injury. Studies have shown that this compound can protect neurons from damage caused by these injuries and improve functional recovery.
properties
IUPAC Name |
1-(3-fluorophenyl)-3-(3-methoxypropyl)thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15FN2OS/c1-15-7-3-6-13-11(16)14-10-5-2-4-9(12)8-10/h2,4-5,8H,3,6-7H2,1H3,(H2,13,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIXGSQSNEMSHAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCCNC(=S)NC1=CC(=CC=C1)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10367292 |
Source
|
Record name | 1-(3-fluorophenyl)-3-(3-methoxypropyl)thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10367292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55409-89-7 |
Source
|
Record name | 1-(3-fluorophenyl)-3-(3-methoxypropyl)thiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10367292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.